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Compound of Interest

Compound Name: 8-Nitroquinoline

Cat. No.: B147351

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds such as 8-Nitroquinoline. This
guide provides immediate, essential safety protocols, logistical information for handling and
disposal, and step-by-step procedures to mitigate risks associated with this compound.

Chemical Identifier:

e Name: 8-Nitroquinoline

e CAS Number: 607-35-2

» Molecular Formula: CoHsN202

Hazard Summary: 8-Nitroquinoline is classified as a hazardous chemical. It is harmful if
swallowed, comes in contact with skin, or is inhaled.[1] It causes skin and serious eye irritation.
[1][2] Furthermore, it is suspected of causing genetic defects and cancer.[1][2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against exposure. The
following table summarizes the required PPE for handling 8-Nitroquinoline.
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PPE Category

Specification

Standard Compliance

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side shields.

OSHA 29 CFR 1910.133 or
European Standard EN166

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin
exposure. A flame-resistant lab

coat is recommended.

Europe EN 374, US F739

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
dust mask of type N95 (US) is

a suitable option.

NIOSH/MSHA or European
Standard EN 149

Handling and Storage

Handling:

» Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2][3]

e Handle in a well-ventilated place, preferably under a chemical fume hood.[3]

e Avoid contact with skin, eyes, and clothing.[4]

e Avoid dust formation and breathing dust, fumes, gas, mist, vapors, or spray.[2][5]

e Wash hands and any exposed skin thoroughly after handling.[2]

e Do not eat, drink, or smoke when using this product.[3][5]

Storage:
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» Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]
o Store locked up.[2][3]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

First Aid Measures
Immediate medical attention is required in case of exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do. Continue rinsing and get medical
attention.[2][3]

o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes. Get medical attention.[2][3]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[2][3]

 Ingestion: If swallowed, immediately call a poison center or doctor. Rinse mouth. Do not
induce vomiting.[3][5]

Spill and Disposal Procedures

Spill Cleanup: In the event of a spill, follow a structured response to ensure safety and
minimize environmental contamination.

Workflow for handling an 8-Nitroquinoline spill.

Disposal:
» Dispose of contents and container to an approved waste disposal plant.[2][3]
» Do not let this chemical enter the environment.[2]

o Contaminated packaging should be treated as the product itself.
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This guide is intended to provide essential, immediate safety and logistical information. Always
refer to the full Safety Data Sheet (SDS) for 8-Nitroquinoline before handling and ensure that
all personnel are trained on the appropriate procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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